N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide

• Molecular Formula: C21H24Cl2N4O3
• Molecular Weight: 451.3 g/mol
• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1,2,4-triazol-1-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C21H24Cl2N4O3/c1-29-16-5-15(17(30-2)4-14(16)22)25-18(28)20-6-12-3-13(7-20)9-21(8-12,10-20)27-11-24-19(23)26-27/h4-5,11-13H,3,6-10H2,1-2H3,(H,25,28)
• InChI Key: BZJSOBSSIHMOOQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=O)C23CC4CC(C2)CC(C4)(C3)N5C=NC(=N5)Cl)OC)Cl

Description

N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide, also known as CL-316,243, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective agonist of the beta-3 adrenergic receptor, which is involved in a variety of physiological processes, including thermogenesis, lipid metabolism, and glucose homeostasis. In

Mechanism of Action

N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide is a selective agonist of the beta-3 adrenergic receptor, which is primarily expressed in adipose tissue and the urinary bladder. Activation of the beta-3 adrenergic receptor leads to the activation of adenylate cyclase, which in turn leads to the production of cyclic AMP (cAMP). Increased levels of cAMP lead to the activation of protein kinase A (PKA), which regulates a variety of cellular processes, including thermogenesis, lipid metabolism, and glucose homeostasis.
Biochemical and Physiological Effects
N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide has been shown to have a variety of biochemical and physiological effects, including increased energy expenditure, reduced body weight, improved glucose homeostasis, and improved lipid metabolism. In addition, N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide has been shown to have anti-inflammatory and anti-fibrotic effects in animal models of asthma and COPD.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide for lab experiments is its selectivity for the beta-3 adrenergic receptor. This selectivity allows researchers to study the specific effects of beta-3 adrenergic receptor activation without interference from other receptors. However, one of the limitations of N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide is its relatively short half-life, which can make it difficult to study its effects over extended periods of time.

Future Directions

There are several future directions for research on N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide. One area of research is the development of more potent and selective beta-3 adrenergic receptor agonists. Another area of research is the development of combination therapies that target multiple pathways involved in obesity and diabetes. Finally, there is a need for more research on the long-term effects of N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide on metabolic and cardiovascular health.

Synthesis Methods

The synthesis of N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide involves several steps, including the reaction of 4-chloro-2,5-dimethoxybenzaldehyde with ethyl acetoacetate to form 4-chloro-2,5-dimethoxyphenyl-3-oxobutanoate. This intermediate is then reacted with 3-chloro-1H-1,2,4-triazole in the presence of sodium hydride to form the triazole derivative. The final step involves the reaction of the triazole derivative with 1-adamantanecarboxylic acid chloride to form N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide has been extensively studied for its potential use in scientific research. One of the main areas of research has been its potential use in the treatment of obesity and diabetes. Studies have shown that N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide can increase energy expenditure, reduce body weight, and improve glucose homeostasis in animal models of obesity and diabetes.
In addition to its potential use in the treatment of obesity and diabetes, N-(4-chloro-2,5-dimethoxyphenyl)-3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide has also been studied for its potential use in the treatment of other conditions, including asthma, chronic obstructive pulmonary disease (COPD), and cardiovascular disease.